Cas no 62172-56-9 (Isoquinoline, 5,7-dimethoxy-, hydrochloride)
62172-56-9 structure
Product Name:Isoquinoline, 5,7-dimethoxy-, hydrochloride
CAS No:62172-56-9
MF:C11H12ClNO2
MW:225.671482086182
CID:455604
PubChem ID:71389136
Update Time:2025-04-19
Isoquinoline, 5,7-dimethoxy-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline, 5,7-dimethoxy-, hydrochloride
- 5,7-dimethoxyisoquinoline,hydrochloride
- DTXSID60811174
- 5,7-Dimethoxyisoquinoline--hydrogen chloride (1/1)
- 62172-56-9
-
- Inchi: 1S/C11H11NO2.ClH/c1-13-9-5-8-7-12-4-3-10(8)11(6-9)14-2;/h3-7H,1-2H3;1H
- InChI Key: JPLJJVAXIGHGMH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1=CC(=CC2C=NC=CC=21)OC
Computed Properties
- Exact Mass: 225.05576
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
Isoquinoline, 5,7-dimethoxy-, hydrochloride Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
62172-56-9 (Isoquinoline, 5,7-dimethoxy-, hydrochloride) Related Products
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- 90806-58-9(5-Methoxyisoquinoline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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